Cas no 202590-09-8 (5-Benzoxazolecarboxamide, 2-phenyl-)

• Product Name: 5-Benzoxazolecarboxamide, 2-phenyl-
• CAS No: 202590-09-8
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 3888816
• PubChem ID: 22009589
• Update Time: 2025-04-22

5-Benzoxazolecarboxamide, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarboxamide, 2-phenyl-
• YVGVCSOTPIRIFW-UHFFFAOYSA-N
• AKOS005061675
• 2-Phenylbenzo[d]oxazole-5-carboxamide
• 2-phenyl-5-benzoxazolecarboxamide
• 2-PHENYL-1,3-BENZOXAZOLE-5-CARBOXAMIDE
• 202590-09-8

• Inchi： 1S/C14H10N2O2/c15-13(17)10-6-7-12-11(8-10)16-14(18-12)9-4-2-1-3-5-9/h1-8H,(H2,15,17)
• InChI Key： YVGVCSOTPIRIFW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2C=C(C(N)=O)C=CC1=2

Computed Properties

• Exact Mass: 238.074227566Da
• Monoisotopic Mass: 238.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.1Ų